Cas no 2361707-92-6 (rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2361707-92-6
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5413783
• PubChem ID: 145907365
• Update Time: 2025-07-15

rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1R,2S)-2-Methoxy-2-methylcyclopropyl]-1-prop-2-enoylpiperidine-4-carboxamide
• Z2648065633
• rac-N-[(1R,2S)-2-methoxy-2-methylcyclopropyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• 2361707-92-6
• EN300-26575348
• rel-N-[(1R,2S)-2-Methoxy-2-methylcyclopropyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide

• Inchi： 1S/C14H22N2O3/c1-4-12(17)16-7-5-10(6-8-16)13(18)15-11-9-14(11,2)19-3/h4,10-11H,1,5-9H2,2-3H3,(H,15,18)/t11-,14+/m1/s1
• InChI Key： SBYSBHCXPQRZNN-RISCZKNCSA-N
• SMILES： N1(C(=O)C=C)CCC(C(N[C@@H]2C[C@@]2(OC)C)=O)CC1

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.8±45.0 °C(Predicted)
• pka: 14.87±0.40(Predicted)

Additional information on rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide

Introducing rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2361707-92-6): A Pivotal Compound in Modern Pharmaceutical Research

rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide, identified by its CAS number 2361707-92-6, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its intricate stereochemistry and functional group composition, has garnered considerable attention for its potential applications in drug discovery and development. The unique structural motifs present in this molecule, including the 1R,2S configuration of the cyclopropyl ring and the presence of both methoxy and prop-2-enoyl substituents, contribute to its distinct pharmacological profile. Such structural features are not merely academic curiosities but are strategically designed to modulate biological activity, making this compound a valuable asset in the chemist's arsenal.

The synthesis of rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide involves a series of well-crafted chemical transformations that highlight the intersection of organic synthesis and medicinal chemistry. The stereochemical integrity of the cyclopropyl moiety is particularly critical, as it influences the compound's interactions with biological targets. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for such chiral compounds, which is a testament to the growing sophistication of synthetic methodologies in the pharmaceutical industry.

One of the most compelling aspects of rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide is its potential as a scaffold for developing novel therapeutic agents. The combination of the piperidine core with the prop-2-enoyl group creates a versatile platform that can be modified to target various biological pathways. For instance, piperidine derivatives are well-known for their utility in central nervous system (CNS) drug development due to their ability to cross the blood-brain barrier efficiently. The additional functional groups in this compound further expand its pharmacological potential, making it a promising candidate for further exploration.

Recent studies have begun to elucidate the biological activity of rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide, revealing intriguing interactions with several key targets. Preliminary research suggests that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Moreover, its structural similarity to known bioactive molecules has prompted investigations into its potential as an antiviral agent. These findings underscore the importance of exploring structurally diverse compounds like rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide in identifying new therapeutic strategies.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide at both the molecular and cellular levels. Advanced computational techniques allow researchers to predict how this compound might interact with biological targets such as enzymes and receptors. This predictive capability is crucial for optimizing drug design and reducing the time and cost associated with traditional trial-and-error approaches. By leveraging these computational tools, scientists can identify promising analogs and refine lead compounds more efficiently.

In addition to its pharmacological potential, rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide also offers insights into the development of novel synthetic methodologies. The challenges associated with its synthesis have driven innovation in areas such as catalysis and green chemistry. For example, recent developments in transition metal-catalyzed reactions have enabled more sustainable routes to complex heterocyclic compounds like this one. These advancements not only improve the efficiency of drug production but also minimize environmental impact, aligning with broader efforts towards sustainable pharmaceutical development.

The future prospects for rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide are vast and exciting. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with them in precise ways. This compound serves as a prime example of how interdisciplinary approaches—combining organic synthesis, medicinal chemistry, computational biology, and pharmacology—can lead to groundbreaking discoveries. Its unique structural features and promising biological activity make it a cornerstone in ongoing efforts to develop next-generation therapeutics.

In conclusion,rac-N-(1R,2S)-2-methoxy-2-methylcyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2361707-92-6) stands out as a remarkable compound with significant implications for pharmaceutical research. Its complex stereochemistry, methoxy group, prop-2-enoyl moiety, 1R, ionic interaction profile, molecular modeling predictions, synthetic innovation,and potential therapeutic applications make it a subject worthy of continued investigation. As we move forward into an era defined by precision medicine, rac-N - ( prop - enoylpiperidine - 4 - carboxamide) will undoubtedly play a pivotal role in shaping future treatments for a wide range of diseases.